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Compound of Interest

Compound Name: C4-ceramide

Cat. No.: B15286528 Get Quote

Ensuring laboratory safety and environmental responsibility necessitates the proper disposal of

all chemical waste, including bioactive sphingolipids like C4-ceramide. This guide provides

essential information for researchers, scientists, and drug development professionals on the

appropriate procedures for the disposal of C4-ceramide, aligning with standard laboratory

safety and chemical handling practices.

C4-ceramide (N-butyroyl-D-erythro-sphingosine) is a cell-permeable analog of natural

ceramides used in research to study cellular processes such as apoptosis and signal

transduction.[1] While specific, detailed protocols for the disposal of C4-ceramide are not

readily available, the safety data sheets (SDS) for C4-ceramide and similar compounds, along

with general laboratory chemical waste guidelines, provide a clear framework for its safe

management.

Key Safety and Disposal Information
The following table summarizes crucial data for the safe handling and disposal of C4-
ceramide.
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Parameter Information Source

Chemical Name
N-butyroyl-D-erythro-

sphingosine
[1][2]

CAS Number 74713-58-9 [1][2]

Molecular Formula C22H43NO3 [1][2][3][4]

Appearance Solid

Storage Temperature -20°C

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[5][6]

Hazard Classification

While not always explicitly

classified as hazardous,

related ceramides are

considered hazardous (e.g.,

skin and eye irritant).[6]

Therefore, it is prudent to

handle C4-ceramide as a

hazardous chemical waste.

Step-by-Step Disposal Protocol
The proper disposal of C4-ceramide should always be in accordance with local, state, and

federal regulations. The following protocol provides a general guideline:

Personal Protective Equipment (PPE): Before handling C4-ceramide waste, ensure

appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

Waste Segregation:

Solid Waste: Collect solid C4-ceramide waste, including contaminated consumables (e.g.,

pipette tips, microfuge tubes), in a designated, properly labeled hazardous waste
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container. The container should be compatible with the chemical and clearly marked as

"Hazardous Waste" with the full chemical name ("C4-ceramide" or "N-butyroyl-D-erythro-

sphingosine").

Liquid Waste: Solutions containing C4-ceramide should be collected in a separate, leak-

proof, and clearly labeled hazardous waste container. Do not mix with other incompatible

waste streams.

Waste Storage: Store the hazardous waste container in a designated satellite accumulation

area. This area should be secure and away from general laboratory traffic.

Disposal Request: Once the waste container is full, or in accordance with your institution's

guidelines, arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Important Considerations:

Do NOT dispose of C4-ceramide down the drain. This can contaminate waterways and is

against regulations for most chemical waste.

Do NOT dispose of C4-ceramide in the regular trash. Solid chemical waste must be

segregated for proper disposal.

Consult your institution's specific chemical hygiene plan and waste disposal guidelines for

any additional requirements.

C4-Ceramide Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of C4-ceramide waste in a laboratory setting.
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Caption: C4-Ceramide Disposal Workflow Diagram
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of C4-ceramide, fostering a secure research environment and protecting the broader

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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